Cas no 2228429-05-6 (4-(2-ethoxypropyl)-4-methoxypiperidine)

• Product Name: 4-(2-ethoxypropyl)-4-methoxypiperidine
• CAS No: 2228429-05-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6529397
• PubChem ID: 165652423
• Update Time: 2025-06-11

4-(2-ethoxypropyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxypropyl)-4-methoxypiperidine
• 2228429-05-6
• EN300-1795005

• Inchi： 1S/C11H23NO2/c1-4-14-10(2)9-11(13-3)5-7-12-8-6-11/h10,12H,4-9H2,1-3H3
• InChI Key： NJQPYZBUFDGPET-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(C)OCC)CCNCC1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2-ethoxypropyl)-4-methoxypiperidine

Introduction to 4-(2-Ethoxypropyl)-4-Methoxypiperidine (CAS No. 2228429-05-6)

4-(2-Ethoxypropyl)-4-methoxypiperidine, with the CAS number 2228429-05-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a 2-ethoxypropyl group and a methoxy group. These functional groups contribute to its distinct chemical properties and biological activities, making it a valuable molecule for various scientific investigations.

The chemical structure of 4-(2-Ethoxypropyl)-4-methoxypiperidine can be represented as C₁₃H₂₅N₁O₂. The piperidine ring, a six-membered heterocyclic amine, is a common motif in many biologically active compounds. The presence of the 2-ethoxypropyl and methoxy substituents imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug discovery and development.

Recent studies have explored the pharmacological activities of 4-(2-Ethoxypropyl)-4-methoxypiperidine. One notable area of research is its interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. Preliminary findings suggest that this compound may exhibit modulatory effects on these receptors, which could have implications for the treatment of neurological disorders such as depression and anxiety. However, further investigations are needed to fully understand its mechanism of action and therapeutic potential.

In addition to its potential as a therapeutic agent, 4-(2-Ethoxypropyl)-4-methoxypiperidine has been studied for its role in chemical synthesis. The piperidine ring is a versatile scaffold that can be functionalized through various chemical reactions. Researchers have utilized this compound as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its reactivity and stability make it an attractive starting material for synthetic chemists.

The synthesis of 4-(2-Ethoxypropyl)-4-methoxypiperidine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the alkylation of piperidine followed by methylation and ethoxylation steps. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthesis strategies, which are increasingly important in modern chemical research.

Safety considerations are paramount when handling 4-(2-Ethoxypropyl)-4-methoxypiperidine. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols. Additionally, environmental impact assessments should be conducted to evaluate any potential risks associated with its use or disposal.

In conclusion, 4-(2-Ethoxypropyl)-4-methoxypiperidine (CAS No. 2228429-05-6) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an interesting subject for further investigation. As research continues to advance, it is likely that new insights into its properties and potential uses will emerge, contributing to the development of innovative solutions in medicine and chemistry.